Cas no 32741-05-2 (2-Isobutylthiophene)

2-Isobutylthiophene is a heterocyclic organic compound characterized by a thiophene ring substituted with an isobutyl group. This compound is commonly utilized as a flavor and fragrance intermediate due to its potent, sulfurous aroma, which contributes to meaty or roasted notes in food applications. It also serves as a valuable building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its stability and reactivity make it suitable for use in cross-coupling reactions and other functionalization processes. The compound is typically available in high purity, ensuring consistent performance in both industrial and research settings. Proper handling is advised due to its strong odor and potential sensitivity to light and air.
2-Isobutylthiophene structure
2-Isobutylthiophene structure
Product Name:2-Isobutylthiophene
CAS No:32741-05-2
MF:C8H12S
MW:140.245881080627
MDL:MFCD11110665
CID:53945
PubChem ID:566432
Update Time:2025-05-27

2-Isobutylthiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Isobutylthiophene
    • 2-(2-Methylpropyl)thiophene
    • 2-(2-methylpropyl)-thiophene
    • 2-Isobutyl-thiazol
    • 2-Isobutyl-thiophen
    • Thiophene,2-(2-methylpropyl)
    • SCHEMBL91135
    • 2-iso-Butylthiophene
    • EN300-103441
    • 2-Isobutyl-thiophene
    • 32741-05-2
    • FT-0646128
    • DTXSID00340670
    • A821392
    • 2-Isobutylthiophene #
    • AKOS006309827
    • Thiophene, 2-(2-methylpropyl)-
    • 854-701-9
    • G19523
    • MDL: MFCD11110665
    • Inchi: 1S/C8H12S/c1-7(2)6-8-4-3-5-9-8/h3-5,7H,6H2,1-2H3
    • InChI Key: QZNOAPDUAPUERP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CC(C)C

Computed Properties

  • Exact Mass: 140.06600
  • Monoisotopic Mass: 140.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 0.966
  • Melting Point: -56.9°C (estimate)
  • Boiling Point: 174 ºC
  • Flash Point: 40 ºC
  • Refractive Index: 1.4982
  • PSA: 28.24000
  • LogP: 2.94660

2-Isobutylthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Isobutylthiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
K79178-1g
2-Isobutylthiophene
32741-05-2 95%
1g
$665 2024-05-25
TRC
I247860-2.5mg
2-Isobutylthiophene
32741-05-2
2.5mg
$ 200.00 2022-06-04
TRC
I247860-5mg
2-Isobutylthiophene
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5mg
$ 370.00 2022-06-04
TRC
I247860-10mg
2-Isobutylthiophene
32741-05-2
10mg
$ 585.00 2022-06-04
Enamine
EN300-103441-0.05g
2-(2-methylpropyl)thiophene
32741-05-2 95%
0.05g
$50.0 2023-10-28
Enamine
EN300-103441-0.1g
2-(2-methylpropyl)thiophene
32741-05-2 95%
0.1g
$77.0 2023-10-28
Enamine
EN300-103441-0.25g
2-(2-methylpropyl)thiophene
32741-05-2 95%
0.25g
$110.0 2023-10-28
Enamine
EN300-103441-0.5g
2-(2-methylpropyl)thiophene
32741-05-2 95%
0.5g
$209.0 2023-10-28
Enamine
EN300-103441-1.0g
2-(2-methylpropyl)thiophene
32741-05-2 95%
1g
$299.0 2023-06-10
Enamine
EN300-103441-2.5g
2-(2-methylpropyl)thiophene
32741-05-2 95%
2.5g
$586.0 2023-10-28

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